Cas no 51088-95-0 (2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-)

2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- structure
51088-95-0 structure
Product Name:2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
CAS No:51088-95-0
MF:C14H18O
MW:202.292124271393
CID:363301
PubChem ID:600070
Update Time:2025-04-19

2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Anthracenone, 4,4a,5,6,7,8,10,10a-octahydro-
    • 4,4a,5,6,7,8,10,10a-octahydro-3H-anthracen-2-one
    • 51088-95-0
    • 4,4a,5,6,7,8,10,10a-Octahydro-2(3H)-anthracenone #
    • DTXSID80344878
    • 2(4aH)-Anthracenone, 3,4,5,6,7,8,10,10a,-octahydro-
    • XYZZMZJRYYOFLO-UHFFFAOYSA-N
    • Inchi: 1S/C14H18O/c15-14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h8-10,12H,1-7H2
    • InChI Key: XYZZMZJRYYOFLO-UHFFFAOYSA-N
    • SMILES: O=C1C=C2C=C3CCCCC3CC2CC1

Computed Properties

  • Exact Mass: 202.13584
  • Monoisotopic Mass: 202.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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